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Ensuring that all personnel involved in the care and use of laboratory animals are adequately
trained is a cornerstone of a humane and scientifically sound research program. The
Institutional Animal Care and Use Committee (IACUC) is tasked with overseeing and ensuring
compliance with all applicable regulations and guidelines. This document provides detailed
application notes and protocols regarding the training requirements for personnel listed on an
IACUC protocol.

Core Training Requirements

All personnel with direct or indirect contact with live vertebrate animals for research, teaching,
or testing must complete a comprehensive training program. This program is mandated by
federal laws and policies, including the Animal Welfare Act (AWA) and the Public Health
Service (PHS) Policy on Humane Care and Use of Laboratory Animals.[1][2][3][4] The training
is designed to ensure the ethical and humane treatment of animals and to minimize pain and
distress.[4][5][6]

Training is typically structured in a multi-level approach, encompassing foundational
knowledge, species-specific information, and protocol-specific procedures.[2] It is the
responsibility of the Principal Investigator (PI) to ensure that all personnel listed on their
protocol are adequately trained and that their training is documented.[7][8][9]
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Level I: Basic Core Compliance Training

This foundational level is mandatory for all personnel listed on an IACUC protocol, regardless
of their role.[1][2] It provides an overview of the ethical and regulatory framework governing
animal research.

Key Topics:

o Federal Laws, Regulations, and Guidelines: This includes the Animal Welfare Act and
Regulations, the Public Health Service (PHS) Policy, and the Guide for the Care and Use of
Laboratory Animals.[2][7][10][11]

e The Three Rs (3Rs): In-depth understanding of the principles of Replacement, Reduction,
and Refinement of animal use in research.[6]

e |ACUC Function and Protocol Review: Understanding the role and responsibilities of the
IACUC, and the process of protocol submission, review, and approval.[4][12]

o Occupational Health and Safety: This training covers zoonotic diseases, allergies to
laboratory animals, and other potential hazards associated with animal research.[2][3][13]

e Reporting Concerns: Procedures for reporting any concerns regarding animal welfare.[2]

» Ethical Issues and Societal Concerns: Discussion of the ethical considerations surrounding
the use of animals in research.[2]

This training is often delivered through online modules, such as those provided by the
Collaborative Institutional Training Initiative (CITI) Program.[1][4][5][14]

Level II: Species-Specific Training

Personnel must receive training specific to the animal species they will be working with.[2][5]
[15] This training ensures that individuals are knowledgeable about the unique biological and
behavioral needs of each species.

Key Topics:
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Biology, Physiology, and Behavior: Understanding the normal biology and behavior of the
species.[2][15]

Proper Handling and Restraint: Techniques for safely and humanely handling and restraining
the animals.[2][15]

Basic Husbandry and Care: Information on appropriate housing, feeding, and environmental
enrichment.[16]

Recognition of Pain and Distress: Ability to identify signs of pain, distress, and illness in the
specific species.[15]

Anesthesia and Analgesia: Species-specific considerations for the use of anesthetics and
analgesics.[15]

Euthanasia: Methods of euthanasia approved for the specific species.[15]

Level lll: Procedure-Specific Training and Proficiency
Assessment

This level of training focuses on the specific experimental procedures described in the IACUC

protocol.[2][3] It is crucial that personnel are not only trained but also demonstrate proficiency

in these techniques before performing them independently.[5]

Key Topics:

Aseptic Surgical Techniques: For all personnel involved in survival surgery, training in aseptic
technique is mandatory.[8][16] This includes proper preparation of the animal, the surgeon,
and the surgical environment.

Administration of Substances: Techniques for various routes of administration (e.g., oral
gavage, injections).[3]

Blood Collection: Methods for collecting blood samples.[3]

Euthanasia Techniques: Hands-on training in the specific methods of euthanasia outlined in
the protocol.[5]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.research.vt.edu/iacuc/training/vt-specific-quiz/training-requirements.html
https://sites.uw.edu/oawrss/iacuc/policies/species-specific-training-requirements/
https://www.research.vt.edu/iacuc/training/vt-specific-quiz/training-requirements.html
https://sites.uw.edu/oawrss/iacuc/policies/species-specific-training-requirements/
https://research.ncsu.edu/administration/compliance/research-compliance/iacuc/iacuc-training/
https://sites.uw.edu/oawrss/iacuc/policies/species-specific-training-requirements/
https://sites.uw.edu/oawrss/iacuc/policies/species-specific-training-requirements/
https://sites.uw.edu/oawrss/iacuc/policies/species-specific-training-requirements/
https://www.research.vt.edu/iacuc/training/vt-specific-quiz/training-requirements.html
https://research.utexas.edu/resources/animal-care/trainings
https://research.charlotte.edu/wp-content/uploads/sites/631/2023/08/Requirements-for-personnel-on-IACUC-protocols.pdf
https://www.bu.edu/research/forms-policies/iacuc-personnel-training-and-qualifications-policy/
https://research.ncsu.edu/administration/compliance/research-compliance/iacuc/iacuc-training/
https://research.utexas.edu/resources/animal-care/trainings
https://research.utexas.edu/resources/animal-care/trainings
https://research.charlotte.edu/wp-content/uploads/sites/631/2023/08/Requirements-for-personnel-on-IACUC-protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENCHE

e Pre- and Post-procedural Care: Monitoring and care of animals before and after procedures.
[16]

Proficiency can be verified by the Principal Investigator, a qualified designee, or veterinary staff.
[5] Documentation of this proficiency is essential.[9]

Summary of Training Requirements

Typical Delivery

Training Level Target Audience  Core Content Frequency
Method
Animal welfare
regulations, the - o
) Initial training
) All personnel 3Rs, IACUC Online modules )
Level |: Basic ) ) with refreshers
) listed on an functions, (e.g., CITI).[1][4]
Core Compliance ) every 3-4 years.
IACUC protocaol. occupational [5]
[11[4][17]
health and
safety, ethics.
Biology,
handling, care, Online modules,
All personnel pain recognition, in-person Initial training

Level II: Species-

with direct animal

anesthesia, and

lectures, and

prior to working

Specific ] ] ]
contact. euthanasia for hands-on with the species.
the specific workshops.[15]
species.[2][15]
Detailed Hands-on
methodology of training and As needed for
Personnel ) .
Level llI: ) experimental direct new procedures;
performing the L ) )
Procedure- - procedures (e.g.,  supervision until ongoing
specific
Specific P ] surgery, proficiency is proficiency
techniques. S
injections, blood demonstrated.[5] assessment.

collection).[3][8]

[7]

Experimental Protocols: Methodologies for Training
and Documentation
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Protocol 1: Onboarding and Initial Training for New
Personnel

¢ Enrollment in Occupational Health Program: Prior to any animal contact, personnel must
enroll in the institution's Occupational Health and Safety Program.[3]

o Completion of Online Core Training: New personnel must complete all required Level | online
training modules (e.g., CITI "Working with the IACUC").[4][5]

o Completion of Species-Specific Online Modules: Based on the animal species listed in the
protocol, personnel must complete the relevant online species-specific training.[5][17]

o Facility Orientation: A tour of the animal facility is required to familiarize personnel with
facility-specific procedures and emergency plans.[5]

o Documentation: All training completion records must be submitted to the IACUC office and
kept on file.[7]

Protocol 2: Hands-On Training and Proficiency
Assessment

e Supervised Training: All hands-on procedures must initially be performed under the direct
supervision of the PI or a qualified and experienced individual.[7]

o Demonstration of Competency: The trainee must demonstrate proficiency in the technique to
the satisfaction of the supervisor.

» Proficiency Certification: The Pl or supervisor must formally certify the individual's proficiency
in writing.[5] This documentation should be maintained in the laboratory's training records.[9]

o Independent Work: Only after proficiency has been certified may the individual perform the
procedure independently.[7]

e Ongoing Assessment: The Pl is responsible for the ongoing assessment of competency for
all personnel.

Protocol 3: Documentation of Training
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» Centralized Records: The IACUC office will maintain records of all completed formal training
(e.g., CITI courses, facility orientation).[9]

o Laboratory Training Records: The Pl must maintain a detailed training log for each person
listed on their protocol.[18] This log should document all hands-on training and proficiency

assessments for specific procedures.[19]

» Protocol-Specific Training Description: The IACUC protocol application must describe the
qualifications and training of all personnel for the specific procedures they will perform.[8]

Visualizing the IACUC Training Workflow

The following diagram illustrates the typical workflow for fulfilling IACUC training requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Training Requirements for Personnel on an IACUC
Protocol: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139117#training-requirements-for-personnel-listed-
on-an-iacuc-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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